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Compound of Interest

Compound Name: 15-Hydroxypentadecanoic acid

Cat. No.: B164413 Get Quote

An In-depth Technical Resource for Scientists and Drug Development Professionals

This technical guide provides a comprehensive overview of high-purity 15-
hydroxypentadecanoic acid (15-HPD), a crucial ω-hydroxy fatty acid with significant

applications in pharmaceutical research and as a synthetic precursor. This document details

commercial supplier specifications, in-depth experimental protocols, and potential biological

signaling pathways, offering a valuable resource for researchers, scientists, and professionals

in drug development.

Commercial Availability and Specifications
High-purity 15-hydroxypentadecanoic acid is available from a range of commercial suppliers,

catering to the needs of the research and pharmaceutical industries. The quality and

specifications of the compound can vary between suppliers, making careful selection critical for

experimental success. Key quality parameters include purity, physical form, and analytical

methods used for certification. The following tables summarize the specifications of 15-HPD

from prominent commercial suppliers to facilitate a comparative assessment.

Table 1: Commercial Supplier Specifications for High-Purity 15-Hydroxypentadecanoic Acid
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Supplier
Catalog
Number

Purity Form
Analytical
Methods

Thermo Scientific

Chemicals
B21670.06 ≥99.0%

Powder or fused

solid

Aqueous acid-

base Titration,

Silylated Gas

Chromatography

(GC)[1]

Cayman

Chemical
10005263 ≥98% Solid

Not specified on

product page[2]

MedChemExpres

s
HY-W015182 >98% Solid

Not specified on

product page[3]

Simson Pharma

Limited
C007B-179170 >98.0% Not specified

Not specified on

product page[4]

Larodan AB LRD-14-1515 >98% Solid
Not specified on

product page[5]

Dayang Chem

(Hangzhou) Co.,

Ltd.

Not specified 98.0% Not specified
Not specified on

product page[6]

Anjanee

Chemical

Industries

Not specified 98% Not specified
Not specified on

product page[7]

Table 2: Physicochemical Properties of 15-Hydroxypentadecanoic Acid
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Property Value Reference

CAS Number 4617-33-8 [1][2][8][9]

Molecular Formula C₁₅H₃₀O₃ [1][2][7][9]

Molecular Weight 258.40 g/mol [7][9][10]

Appearance White [1]

Form Powder or fused solid [1]

Melting Point 85-89 °C [6]

Boiling Point 400.9 °C [7]

Solubility
Soluble in Chloroform,

Ethanol, and Methanol
[2]

Key Experimental Protocols
This section provides detailed methodologies for key experiments involving 15-
hydroxypentadecanoic acid, including its synthesis, analysis, and application as a synthetic

precursor.

Synthesis of 15-Hydroxypentadecanoic Acid via
Condensation Reaction
A common method for the synthesis of 15-hydroxypentadecanoic acid involves the

condensation of 1,12-dodecanolide with methylsulfinylcarbanion (DMSO⁻) to form a β-

ketosulfoxide intermediate.[11][12] This intermediate is then ethoxycarbonylmethylated and

subsequently converted to 15-hydroxypentadecanoic acid.

Materials:

1,12-dodecanolide

Sodium hydride (NaH)

Dimethyl sulfoxide (DMSO)
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Tetrahydrofuran (THF)

Reagents for ethoxycarbonylation and subsequent conversion (specifics vary by protocol)

Potassium hydroxide (KOH)

Hydrochloric acid (HCl)

Chloroform

Benzene

Procedure:

Preparation of DMSO⁻ solution: Prepare a solution of methylsulfinylcarbanion (DMSO⁻) from

sodium hydride and DMSO in THF under a nitrogen atmosphere.[11]

Condensation: Add 1,12-dodecanolide to the DMSO⁻ solution at 0°C with stirring.[11] Allow

the reaction to proceed at room temperature.[11]

Work-up: Pour the reaction mixture into ice-water and extract the product.

Ethoxycarbonylation and Conversion: The resulting β-ketosulfoxide is then subjected to

ethoxycarbonylation and subsequent chemical transformations to yield the crude 15-
hydroxypentadecanoic acid.

Purification: The crude product is dissolved in an aqueous solution of potassium hydroxide

and heated.[11] After cooling and acidification with hydrochloric acid, the mixture is extracted

with chloroform.[11] The final product is purified by recrystallization from benzene to yield 15-
hydroxypentadecanoic acid.[11]

Quantification of Fatty Acids using Gas
Chromatography (GC) with 15-Hydroxypentadecanoic
Acid as an Internal Standard
15-Hydroxypentadecanoic acid is a suitable internal standard for the quantification of other

fatty acids by gas chromatography due to its structural similarity and distinct retention time.
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Materials:

Fatty acid sample

15-Hydroxypentadecanoic acid (internal standard)

6% H₂SO₄ in methanol

Petroleum ether

Helium (carrier gas)

Procedure:

Sample Preparation and Derivatization:

To a known amount of the sample, add a precise amount of 15-hydroxypentadecanoic
acid as the internal standard.

Add 2 mL of 6% H₂SO₄ in methanol to the sample in a screw-cap glass centrifuge tube.

[13]

Heat the mixture in a 100°C water bath for 2 hours to convert the fatty acids to their fatty

acid methyl esters (FAMEs).[13]

Cool the sample to room temperature.[13]

Extraction of FAMEs:

Add 1 mL of petroleum ether and water to the tube and vortex for 30 seconds.[13]

Centrifuge at 4000 rpm for 5 minutes to separate the organic and aqueous layers.[13]

Carefully transfer the upper organic layer containing the FAMEs to a clean sample vial.[13]

Repeat the extraction twice to ensure complete recovery of the FAMEs.[13]

GC Analysis:
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Inject 1 µL of the extracted sample into the gas chromatograph equipped with a flame

ionization detector (FID).[13]

Use helium as the carrier gas with a column flow rate of 1 mL/min.[13]

Employ a suitable temperature program for the GC oven to achieve optimal separation of

the FAMEs. An example program starts at 90°C, ramps to 210°C, and then to 230°C.[13]

Quantification:

Identify the peaks corresponding to the FAMEs and the internal standard based on their

retention times.

Calculate the concentration of each fatty acid by comparing its peak area to the peak area

of the known amount of the 15-hydroxypentadecanoic acid internal standard.

Synthesis of Exaltolide (Cyclopentadecanolide) from 15-
Hydroxypentadecanoic Acid
15-Hydroxypentadecanoic acid is a key precursor in the synthesis of the macrocyclic musk

compound, Exaltolide.[2][14][15]

Materials:

15-Hydroxypentadecanoic acid

Depolymerization catalyst (e.g., magnesium chloride)

Procedure:

Polymerization: Heat 15-hydroxypentadecanoic acid to form a linear polyester.[16] This is

typically done by heating at elevated temperatures (e.g., 160°C) under vacuum to remove

water.[16]

Depolymerization and Cyclization:

Add a depolymerization catalyst, such as magnesium chloride, to the polyester.[16]
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Heat the mixture to a high temperature (e.g., 280°C) under high vacuum.[16]

The macrocyclic lactone, cyclopentadecanolide (Exaltolide), is formed through

intramolecular cyclization and distills over.[16]

Purification: The collected distillate can be further purified if necessary, although the direct

distillation often yields a high-purity product.[16]

Potential Signaling Pathways and Biological Activity
While direct studies on the signaling pathways of 15-hydroxypentadecanoic acid are limited,

the biological activities of its parent compound, pentadecanoic acid (C15:0), are well-

documented and provide a strong basis for inferring its potential mechanisms of action.

Pentadecanoic acid has been shown to be an essential fatty acid with broad health benefits,

including cardiometabolic and liver health.[17]

Pentadecanoic acid is known to interact with several key signaling pathways that regulate

metabolism, inflammation, and cellular proliferation.[17][18] It is an activator of AMP-activated

protein kinase (AMPK) and peroxisome proliferator-activated receptor-ɑ/δ (PPAR-ɑ/δ), and an

inhibitor of mammalian target of rapamycin (mTOR), Janus kinase/signal transducer and

activator of transcription (JAK-STAT) signaling, and histone deacetylase 6 (HDAC-6).[17][18]

These mechanisms are consistent with its observed anti-inflammatory, antifibrotic, and

anticancer activities.[17][18]

The presence of a hydroxyl group on the omega carbon of 15-hydroxypentadecanoic acid
may influence its metabolic fate and biological activity. Omega-hydroxy fatty acids are typically

metabolized via omega-oxidation, a process that can lead to the formation of dicarboxylic

acids. These metabolites can then enter other metabolic pathways. The hydroxyl group may

also alter the molecule's interaction with cellular receptors and enzymes, potentially modulating

the signaling pathways influenced by pentadecanoic acid.

Further research is needed to elucidate the specific signaling pathways directly modulated by

15-hydroxypentadecanoic acid. However, based on the known activities of its parent

compound, it is a promising molecule for investigation in the context of metabolic diseases,

inflammation, and cancer.
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Visualizing Key Processes
To aid in the understanding of the experimental and biological contexts of 15-
hydroxypentadecanoic acid, the following diagrams, generated using the DOT language,

illustrate a key synthetic workflow and a potential signaling pathway.

Synthesis of 15-Hydroxypentadecanoic Acid

1,12-Dodecanolide

Condensation

Methylsulfinylcarbanion (DMSO⁻)

β-Ketosulfoxide Intermediate

Ethoxycarbonylation & Conversion

Crude 15-Hydroxypentadecanoic Acid

Purification (Recrystallization)

High-Purity 15-Hydroxypentadecanoic Acid

Click to download full resolution via product page
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Caption: A simplified workflow for the synthesis of high-purity 15-hydroxypentadecanoic acid.
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Caption: Potential signaling pathways influenced by pentadecanoic acid, the parent of 15-HPD.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 15-Hydroxypentadecanoic acid, 99+% 5 g | Request for Quote | Thermo Scientific
Chemicals [thermofisher.com]

2. caymanchem.com [caymanchem.com]

3. medchemexpress.com [medchemexpress.com]

4. cenmed.com [cenmed.com]

5. cosmobiousa.com [cosmobiousa.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b164413?utm_src=pdf-body
https://www.benchchem.com/product/b164413?utm_src=pdf-body-img
https://www.benchchem.com/product/b164413?utm_src=pdf-custom-synthesis
https://www.thermofisher.com/order/catalog/product/B21670.06
https://www.thermofisher.com/order/catalog/product/B21670.06
https://www.caymanchem.com/product/24648/15-hydroxy-pentadecanoic-acid
https://www.medchemexpress.com/15-hydroxypentadecanoic-acid.html
https://cenmed.com/15-hydroxypentadecanoic-acid-c09-0907-846/
https://www.cosmobiousa.com/products/15-hydroxypentadecanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. 15-hydroxy Pentadecanoic Acid Price from Supplier Brand Shanghai MedBio Inc on
Chemsrc.com [m.chemsrc.com]

7. 15-Hydroxypentadecanoic Acid High Purity (98%) at Best Price, Mumbai Supplier
[nacchemical.com]

8. 15-Hydroxypentadecanoic acid [webbook.nist.gov]

9. 15-Hydroxypentadecanoic acid [webbook.nist.gov]

10. 15-Hydroxypentadecanoic acid | C15H30O3 | CID 78360 - PubChem
[pubchem.ncbi.nlm.nih.gov]

11. cdnsciencepub.com [cdnsciencepub.com]

12. researchgate.net [researchgate.net]

13. static.igem.org [static.igem.org]

14. journal.iisc.ac.in [journal.iisc.ac.in]

15. 15-hydroxy Pentadecanoic Acid methyl ester | CAS 76529-42-5 | Cayman Chemical |
Biomol.com [biomol.com]

16. US4187222A - Process for the preparation of cyclopentadecanolide - Google Patents
[patents.google.com]

17. mdpi.com [mdpi.com]

18. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

To cite this document: BenchChem. [A Guide to High-Purity 15-Hydroxypentadecanoic Acid
for Research and Development]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b164413#commercial-suppliers-of-high-purity-15-
hydroxypentadecanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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